Cas no 1051419-24-9 (Nevirapine-d3)

Nevirapine-d3 structure
Nevirapine-d3 structure
Product Name:Nevirapine-d3
CAS No:1051419-24-9
MF:C15H14N4O
MW:269.31634759903
CID:1059959
PubChem ID:59816583
Update Time:2025-04-20

Nevirapine-d3 Chemical and Physical Properties

Names and Identifiers

    • Nevirapine-d3
    • 11-cyclopropyl-4-(trideuteriomethyl)-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
    • ViraMune-d3
    • BI-RG 587-d3
    • NSC 641530-d3
    • Nevarapine-d3
    • 11-Cyclopropyl-5,11-dihydro-4-Methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one-d3
    • 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
    • 2-cyclopropyl-7-(?H?)methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
    • CHEMBL4649102
    • SCHEMBL14031635
    • 11-Cyclopropyl-5,11-dihydro-4-(methyl-d3)-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
    • 1051419-24-9
    • HY-10570S1
    • DTXSID60733069
    • CS-0200720
    • 2-cyclopropyl-7-(trideuteriomethyl)-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
    • DA-76143
    • Inchi: 1S/C15H14N4O/c1-9-6-8-17-14-12(9)18-15(20)11-3-2-7-16-13(11)19(14)10-4-5-10/h2-3,6-8,10H,4-5H2,1H3,(H,18,20)/i1D3
    • InChI Key: NQDJXKOVJZTUJA-FIBGUPNXSA-N
    • SMILES: O=C1C2=CC=CN=C2N(C2=C(C(C([2H])([2H])[2H])=CC=N2)N1)C1CC1

Computed Properties

  • Exact Mass: 269.13600
  • Monoisotopic Mass: 269.13559132g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Melting Point: 234-236°C
  • PSA: 61.61000
  • LogP: 2.53580

Nevirapine-d3 Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Nevirapine-d3 Pricemore >>

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